Cas no 2120630-50-2 (methyl 4-amino-3-(4-bromo-2-methylphenyl)butanoate)

• Product Name: methyl 4-amino-3-(4-bromo-2-methylphenyl)butanoate
• CAS No: 2120630-50-2
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6039964
• PubChem ID: 165973893
• Update Time: 2025-05-24

methyl 4-amino-3-(4-bromo-2-methylphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(4-bromo-2-methylphenyl)butanoate
• EN300-1935703
• 2120630-50-2

• Inchi： 1S/C12H16BrNO2/c1-8-5-10(13)3-4-11(8)9(7-14)6-12(15)16-2/h3-5,9H,6-7,14H2,1-2H3
• InChI Key： SRONDUYVNOHDAD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C(CN)CC(=O)OC

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-amino-3-(4-bromo-2-methylphenyl)butanoate

Methyl 4-amino-3-(4-bromo-2-methylphenyl)butanoate (CAS No. 2120630-50-2): A Comprehensive Overview

Methyl 4-amino-3-(4-bromo-2-methylphenyl)butanoate, identified by its CAS number 2120630-50-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, featuring a complex aromatic and aliphatic structure, exhibits potential applications in the development of novel therapeutic agents and biochemical probes. Its molecular formula and structural characteristics make it a subject of interest for researchers exploring innovative drug design strategies.

The structural composition of methyl 4-amino-3-(4-bromo-2-methylphenyl)butanoate includes a butanoate ester group linked to an amino-substituted aromatic ring. The presence of a bromo substituent at the para position relative to a methyl group on the phenyl ring introduces unique electronic and steric properties, which can influence its reactivity and biological activity. Such structural features are often exploited in medicinal chemistry to modulate binding affinity and selectivity against biological targets.

In recent years, there has been a growing interest in developing small molecules that can interact with biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The compound methyl 4-amino-3-(4-bromo-2-methylphenyl)butanoate has been investigated for its potential role as an intermediate in the synthesis of kinase inhibitors and other enzyme-targeted therapeutics. Its ability to serve as a building block for more complex molecules makes it a valuable asset in drug discovery pipelines.

One of the most compelling aspects of this compound is its versatility in chemical transformations. The amino group provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. Similarly, the ester functionality can be hydrolyzed or converted into other derivatives, offering multiple pathways for structural diversification. These properties have made methyl 4-amino-3-(4-bromo-2-methylphenyl)butanoate a popular choice for synthetic chemists working on complex natural product analogs and synthetic lethality-based drugs.

Recent studies have also highlighted the compound's potential in computational chemistry and molecular modeling. Its well-defined three-dimensional structure allows researchers to predict its interactions with proteins and other biomolecules with high accuracy. This capability is crucial for rational drug design, where understanding the molecular interactions at an atomic level can lead to the development of more effective and targeted therapies.

The pharmaceutical industry has been particularly interested in compounds that can modulate neurotransmitter systems, such as serotonin and dopamine receptors. The structural motifs present in methyl 4-amino-3-(4-bromo-2-methylphenyl)butanoate suggest that it may have neuropharmacological activity. Preliminary studies have shown that derivatives of this compound can interact with specific receptor subtypes, potentially leading to new treatments for neurological disorders.

In addition to its therapeutic applications, methyl 4-amino-3-(4-bromo-2-methylphenyl)butanoate has found utility in agrochemical research. Its structural framework is similar to that of certain plant growth regulators and pesticides, making it a candidate for developing novel agrochemicals with improved efficacy and environmental safety profiles.

The synthesis of this compound typically involves multi-step organic reactions, including condensation reactions, bromination, and esterification processes. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the aromatic substituents with high precision. These synthetic methodologies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

Efforts are ongoing to optimize the synthesis of methyl 4-amino-3-(4-bromo-2-methylphenyl)butanoate to improve yield and reduce environmental impact. Green chemistry principles are being applied to develop more sustainable synthetic routes, minimizing waste generation and hazardous solvent use. Such initiatives align with global efforts to promote sustainable pharmaceutical manufacturing practices.

The analytical characterization of this compound is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure and purity. These analytical data are essential for confirming the identity of the compound and assessing its suitability for further applications.

In conclusion, methyl 4-amino-3-(4-bromo-2-methylphenyl)butanoate (CAS No. 2120630-50-2) represents a promising chemical entity with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features make it a valuable intermediate for drug discovery efforts aimed at developing novel therapeutics targeting various diseases. As research continues to uncover new possibilities for this compound, its significance in advancing chemical biology and medicinal chemistry is expected to grow further.